4-[(2,2,6-Trimethylmorpholin-4-yl)methyl]pyridin-2-amine

• IUPAC Name: 4-[(2,2,6-trimethylmorpholin-4-yl)methyl]pyridin-2-amine
• InChI: InChI=1S/C13H21N3O/c1-10-7-16(9-13(2,3)17-10)8-11-4-5-15-12(14)6-11/h4-6,10H,7-9H2,1-3H3,(H2,14,15)
• InChI Key: LVQMQGCXFRAPIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)(C)C)CC2=CC(=NC=C2)N
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

4-[(2,2,6-Trimethylmorpholin-4-yl)methyl]pyridin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TMPA and is a derivative of pyridine. TMPA has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 4-[(2,2,6-Trimethylmorpholin-4-yl)methyl]pyridin-2-amine involves the inhibition of specific enzymes and receptors. TMPA has been found to inhibit the activity of various kinases, including protein kinase C and cyclin-dependent kinase 2. Additionally, TMPA has been shown to inhibit the activity of G protein-coupled receptors, including the adenosine A1 receptor.
Biochemical and Physiological Effects:
TMPA has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that TMPA can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, TMPA has been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

TMPA has several advantages and limitations for lab experiments. One of the significant advantages of TMPA is its potent inhibitory activity against various enzymes and receptors, making it a valuable tool for studying the function of these proteins. However, TMPA has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 4-[(2,2,6-Trimethylmorpholin-4-yl)methyl]pyridin-2-amine. One potential direction is the development of novel drugs based on TMPA's inhibitory activity against specific enzymes and receptors. Additionally, further studies are needed to investigate the potential applications of TMPA in the treatment of various diseases, including cancer and inflammatory diseases. Finally, the development of new synthesis methods for TMPA could lead to the production of higher yields with improved purity.

Synthesis Methods

The synthesis of 4-[(2,2,6-Trimethylmorpholin-4-yl)methyl]pyridin-2-amine involves the reaction of 2-aminopyridine with 4-formylmorpholine in the presence of a catalyst. The reaction proceeds through a condensation reaction, and the resulting product is purified through column chromatography. This method has been optimized to produce high yields of TMPA with high purity.

Scientific Research Applications

TMPA has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of TMPA is in the field of medicinal chemistry. TMPA has been found to exhibit potent inhibitory activity against various enzymes and receptors, making it a potential candidate for the development of novel drugs.